3-[[4-(2-amino-1-methylbenzimidazol-4-yl)oxy-3,5-dimethoxybenzoyl]amino]-2-(phenylmethoxycarbonylamino)propanoic acid

• Molecular Formula: C28H29N5O8
• Molecular Weight: 563.6 g/mol
• IUPAC Name: 3-[[4-(2-amino-1-methylbenzimidazol-4-yl)oxy-3,5-dimethoxybenzoyl]amino]-2-(phenylmethoxycarbonylamino)propanoic acid
• InChI: InChI=1S/C28H29N5O8/c1-33-19-10-7-11-20(23(19)32-27(33)29)41-24-21(38-2)12-17(13-22(24)39-3)25(34)30-14-18(26(35)36)31-28(37)40-15-16-8-5-4-6-9-16/h4-13,18H,14-15H2,1-3H3,(H2,29,32)(H,30,34)(H,31,37)(H,35,36)
• InChI Key: KGOIEZDKZZBQCO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=CC=C2)OC3=C(C=C(C=C3OC)C(=O)NCC(C(=O)O)NC(=O)OCC4=CC=CC=C4)OC)N=C1N

Description

This compound is a structurally intricate molecule featuring a benzimidazole core linked to a 3,5-dimethoxybenzoyl group, further functionalized with amino and phenylmethoxycarbonylamino substituents on a propanoic acid backbone. Its design integrates elements critical for bioactivity, including hydrogen-bonding motifs (amino groups), lipophilic regions (methoxy and phenyl groups), and a carboxylic acid moiety for solubility or target interaction.

Biological Activity

The compound 3-[[4-(2-amino-1-methylbenzimidazol-4-yl)oxy-3,5-dimethoxybenzoyl]amino]-2-(phenylmethoxycarbonylamino)propanoic acid is a complex organic molecule with potential applications in medicinal chemistry due to its unique structural features. This article explores its biological activity, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{28}H_{29}N_{5}O_{6}$ with a molecular weight of 531.6 g/mol. The structural components include a benzimidazole moiety, which is known for its biological activity, particularly in anticancer and antimicrobial applications.

Property	Value
Molecular Formula	C28H29N5O6
Molecular Weight	531.6 g/mol
IUPAC Name	3-[[4-(2-amino-1-methylbenzimidazol-4-yl)oxy-3,5-dimethoxybenzoyl]amino]-2-(phenylmethoxycarbonylamino)propanoic acid
InChI Key	JKXOVEQGEWPNFB-UHFFFAOYSA-N

The compound's mechanism of action is primarily attributed to its interaction with specific enzymes and receptors. The benzimidazole structure allows it to mimic natural substrates, facilitating binding to active sites and modulating enzymatic activities. This interaction can lead to various biological effects, including:

• Anticancer Activity : Studies suggest that the compound may inhibit cancer cell proliferation through pathways involving apoptosis and cell cycle arrest.
• Antioxidant Properties : The presence of methoxy groups enhances its ability to scavenge free radicals, thereby reducing oxidative stress in cells.

Anticancer Studies

Recent research has indicated that derivatives of similar compounds exhibit significant anticancer properties. For instance, a study evaluated various derivatives for their effects on A549 lung cancer cells, revealing that certain compounds reduced cell viability by 50% and inhibited migration . The most effective candidates showed comparable efficacy to standard chemotherapeutics like doxorubicin.

Antioxidant Studies

Antioxidant assays using the DPPH radical scavenging method demonstrated that compounds related to this structure possess strong antioxidant capabilities. These properties are crucial for protecting against oxidative damage in various diseases .

Antimicrobial Activity

Research has also focused on the antimicrobial potential of related compounds. For example, derivatives demonstrated varying degrees of activity against multidrug-resistant pathogens, including Staphylococcus aureus and Escherichia coli . The introduction of specific functional groups significantly enhanced their antimicrobial efficacy.

Case Studies

• Anticancer Efficacy : A study highlighted the structure-dependent anticancer activity of benzimidazole derivatives. The most promising compounds exhibited significant cytotoxicity against A549 cells while maintaining low toxicity toward normal Vero cells .
• Antioxidant Mechanisms : Another investigation assessed the antioxidant properties through multiple assays, confirming that certain derivatives outperformed ascorbic acid in radical scavenging activities .
• Broad-Spectrum Antimicrobial Activity : Research into the antimicrobial properties revealed that some derivatives effectively inhibited Gram-positive and Gram-negative bacteria with MIC values ranging from 1 to 64 µg/mL .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s uniqueness emerges when contrasted with structurally analogous molecules. Below is a detailed analysis, supported by a comparative table and key findings:

Table 1: Structural and Functional Comparison

Compound Name (IUPAC)	Molecular Formula	Key Structural Features	Biological/Chemical Properties
3-[[4-(2-Amino-1-methylbenzimidazol-4-yl)oxy-3,5-dimethoxybenzoyl]amino]-2-(phenylmethoxycarbonylamino)propanoic acid	C₂₈H₂₈N₆O₈S	Benzimidazole core, 3,5-dimethoxybenzoyl, phenylmethoxycarbonylamino, propanoic acid	Hypothesized kinase inhibition; high polarity due to multiple oxygen/nitrogen functionalities
2-Amino-3-(1-phenylethyl)aminopropanoic acid dihydrochloride	C₁₁H₁₈Cl₂N₂O₂	Phenylethylamino substituent, amino acid backbone	Neuroactive effects; enhanced solubility via hydrochloride salt
3-[Bis(3-aminopropyl)amino]propanoic acid	C₉H₂₁N₃O₂	Branched aminopropyl chains, propanoic acid terminus	Chelation properties; potential for metal-ion binding or drug delivery
3-(3-Amino-4-methoxybenzamido)propanoic acid	C₁₁H₁₄N₂O₅	Methoxybenzamido group, shorter alkyl chain	Antioxidant activity; simpler structure with lower molecular weight
3-[4-[(3-Methoxycyclobutanecarbonyl)amino]phenyl]-2-methylpropanoic acid	C₁₇H₂₂N₂O₄	Cyclobutane ring, methylpropanoic acid	Enhanced metabolic stability due to cyclobutane; anti-inflammatory applications

Key Findings

Core Structure Influence: The benzimidazole core in the target compound distinguishes it from imidazole derivatives (e.g., 3-[Bis(3-aminopropyl)amino]propanoic acid), which lack fused aromatic rings. Compared to phenyl-substituted imidazolones (e.g., 3-(3-Amino-4-methoxybenzamido)propanoic acid), the benzimidazole’s nitrogen-rich structure enhances hydrogen-bonding interactions, critical for enzyme inhibition .

Substituent Effects: The phenylmethoxycarbonylamino group introduces steric bulk and lipophilicity, contrasting with simpler methyl or aminopropyl groups in analogs. This may improve membrane permeability but reduce aqueous solubility . Methoxy groups on the benzoyl moiety (vs. ethoxy or hydroxyl in analogs like 3-[4-[(3-Methoxycyclobutanecarbonyl)amino]phenyl]-2-methylpropanoic acid) balance electron-donating effects and metabolic stability, as methoxy groups resist oxidative degradation better than hydroxyl .

Biological Activity Trends: Neuroactive analogs (e.g., 2-Amino-3-(1-phenylethyl)aminopropanoic acid dihydrochloride) prioritize amino acid-like structures for blood-brain barrier penetration, whereas the target compound’s bulkier design likely restricts CNS access, favoring peripheral targets . Antioxidant or anti-inflammatory activities in simpler analogs (e.g., 3-(3-Amino-4-methoxybenzamido)propanoic acid) correlate with phenolic or carboxylic acid groups, whereas the target compound’s benzimidazole may shift activity toward kinase or protease modulation .

Synthetic and Mechanistic Considerations: The compound’s multiple protected amino groups (phenylmethoxycarbonyl) necessitate stepwise deprotection strategies, unlike analogs with free amines (e.g., 3-[Bis(3-aminopropyl)amino]propanoic acid), which simplify synthesis but limit functional group diversity .